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Compound of Interest

3-((tert-
Compound Name:
Butyldimethylsilyl)oxy)propan-1-ol

Cat. No.: B015442

An In-Depth Technical Guide to the Safe Handling of 3-((tert-Butyldimethylsilyl)oxy)propan-
1-ol

For researchers and professionals in drug development and synthetic chemistry, the proficient
handling of specialized reagents is paramount. 3-((tert-Butyldimethylsilyl)oxy)propan-1-ol is
a valuable bifunctional molecule, often utilized in multi-step syntheses where the selective
protection of a primary alcohol is required. The tert-Butyldimethylsilyl (TBDMS) ether provides
robust protection for the hydroxyl group, significantly more stable than other silyl ethers like
trimethylsilyl (TMS) ethers, allowing for diverse chemical transformations on other parts of the
molecule.[1] This stability is attributed to the steric bulk of the tert-butyl group.[1][2]

This guide provides a comprehensive overview of the critical safety protocols and handling
precautions necessary to work with 3-((tert-Butyldimethylsilyl)oxy)propan-1-ol, ensuring the
well-being of laboratory personnel and the integrity of experimental outcomes.

Physicochemical Properties and Hazard
Identification

A thorough understanding of a chemical's properties is the foundation of its safe handling.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 3-((tert-
Butyldimethylsilyl)oxy)propan-1-ol.

Property Value Source(s)
CAS Number 73842-99-6 [31[4]
Molecular Formula CoH2202Si [41[5]
Molecular Weight 190.36 g/mol [4]
Appearance Colorless liquid [1]

Boiling Point 110 °C at 6-8 mmHg (hPa) [41[5][6]
Density 0.892 g/mL at 25 °C [41[6]

Flash Point 92.8 °C (199.0 °F) - closed cup  [4]
Refractive Index n20/D 1.4350 [4]

GHS Hazard Classification and Precautionary
Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. There is some variation in the
classification of this compound among suppliers. A consolidated summary is provided below.
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Exposure Control and Personal Protective
Equipment (PPE)

Minimizing exposure is the primary goal. This is achieved through a combination of engineering
controls and appropriate PPE.

Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area.[8] A certified chemical
fume hood is the preferred engineering control to minimize inhalation of vapors.
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o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible
eyewash fountains and safety showers.[8]

Personal Protective Equipment (PPE)

The selection of PPE is critical and should be based on a thorough risk assessment.

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][8] Standard
laboratory safety glasses may not provide adequate protection.

» Hand Protection: Chemical-resistant gloves are mandatory.[6][9] Nitrile or neoprene gloves
are generally suitable. Always inspect gloves for integrity before use and practice proper
glove removal technique to avoid skin contact.[9]

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[6][8] In
cases of potential splashing, additional protective clothing may be necessary.

o Respiratory Protection: If working outside of a fume hood or if aerosol formation is possible,
a NIOSH-approved respirator with an organic vapor cartridge is recommended.[4][10]

The following diagram illustrates the decision-making process for selecting appropriate PPE.
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Caption: PPE selection workflow for handling the compound.

Safe Handling, Storage, and Disposal

Adherence to proper handling and storage protocols is essential for maintaining a safe
laboratory environment.

Handling

e Avoid contact with skin, eyes, and clothing.[8]
e Do not breathe vapors or mists.[8]
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[6]

e The substance is moisture-sensitive; handle under an inert atmosphere if necessary for
experimental integrity.[6]
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e Wash hands thoroughly after handling.[8]

Storage

o Store in a tightly closed container.[6][8]
e Keep in a cool, dry, and well-ventilated place.[6][10]
» Store away from incompatible materials such as strong oxidizing agents and acids.[10]

e The recommended storage class for this combustible liquid is Class 10.[4]

Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[6][8]

e Do not allow the product to enter drains.[8]

Emergency Procedures

In the event of an exposure or spill, a swift and correct response is crucial.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician.[5][8]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. If skin irritation occurs, get medical advice.[5][8]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
If eye irritation persists, get medical advice.[5][8]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5][9]

Spill and Leak Response
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For any spill, the immediate priorities are to ensure personnel safety, contain the spill, and then
decontaminate the area.

The following workflow outlines the appropriate response to a spill.
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Caption: Step-by-step workflow for responding to a chemical spill.
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Conclusion

3-((tert-Butyldimethylsilyl)oxy)propan-1-ol is a key reagent in modern organic synthesis. Its
effective use is predicated on a rigorous adherence to safety protocols. By understanding its
chemical properties, employing appropriate engineering controls and PPE, and following
established procedures for handling, storage, and emergency response, researchers can
mitigate risks and ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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